Cas no 38170-80-8 (1,3-Bis(trimethylsilyl)ethynylbenzene)

1,3-Bis(trimethylsilyl)ethynylbenzene structure

38170-80-8 structure

Product Name:1,3-Bis(trimethylsilyl)ethynylbenzene

CAS No:38170-80-8

MF:C₁₆H₂₂Si₂

MW:270.516886234283

MDL:MFCD00078305

CID:89286

PubChem ID:87560314

Update Time:2025-04-18

1,3-Bis(trimethylsilyl)ethynylbenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis((trimethylsilyl)ethynyl)benzene
- 1,3-Bis[(trimethylsilyl)ethynyl]benzene
- 1,3-bis(2-(trimethylsilyl)ethynyl)benzene
- trimethyl-[2-[3-(2-trimethylsilylethynyl)phenyl]ethynyl]silane
- 1,3-Bis(trimethylsilylethynyl)benzene
- 1,3-Bis[2-(trimethylsilyl)ethynyl]benzene
- ASZOZZMGMNVKDV-UHFFFAOYSA-N
- SBB008996
- 1,3-Bis(trimethylsilyl)ethynylbenzene
- AK135831
- AX8053875
- B3216
- Benzene,1,3-bis[2-(trimethylsilyl)ethynyl]-
- C-5
- trimethyl(2-{3-[2-(trimethylsilyl
- T70855
- 38170-80-8
- SY049974
- AS-64070
- AKOS015839975
- trimethyl(2-{3-[2-(trimethylsilyl)ethynyl]phenyl}ethynyl)silane
- DTXSID90191557
- FT-0606584
- MFCD00078305
- A873909
- S02610
- DTXCID30114048
- MDL： MFCD00078305
- Inchi： 1S/C16H22Si2/c1-17(2,3)12-10-15-8-7-9-16(14-15)11-13-18(4,5)6/h7-9,14H,1-6H3
- InChI Key： ASZOZZMGMNVKDV-UHFFFAOYSA-N
- SMILES： [Si](C#CC1C=CC=C(C#C[Si](C)(C)C)C=1)(C)(C)C
- BRN： 2845239

Computed Properties

Exact Mass: 270.12600
Monoisotopic Mass: 270.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: solid
Density: 0.92
Melting Point: 58.0 to 62.0 deg-C
Boiling Point: 304.9°Cat760mmHg
Flash Point: 120.9°C
Refractive Index: 1.505
PSA: 0.00000
LogP: 4.14440
Solubility: Not determined
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,3-Bis(trimethylsilyl)ethynylbenzene Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
TSCA：No
Storage Condition：0-10°C
Safety Term：S22;S24/25
Risk Phrases：R36/37/38

1,3-Bis(trimethylsilyl)ethynylbenzene Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,3-Bis(trimethylsilyl)ethynylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S02610-1g	1,3-Bis(trimethylsilylethynyl)benzene	38170-80-8	95%	1g	￡60.00	2022-02-28
Fluorochem	S02610-5g	1,3-Bis(trimethylsilylethynyl)benzene	38170-80-8	95%	5g	￡96.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152563-1G	1,3-Bis(trimethylsilyl)ethynylbenzene	38170-80-8	>95.0%(GC)	1g	¥274.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152563-200mg	1,3-Bis(trimethylsilyl)ethynylbenzene	38170-80-8	>95.0%(GC)	200mg	¥82.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152563-5g	1,3-Bis(trimethylsilyl)ethynylbenzene	38170-80-8	>95.0%(GC)	5g	¥968.90	2023-09-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L10640-1g	1,3-Bis[(trimethylsilyl)ethynyl]benzene, 96%	38170-80-8	3-Bis[(trimethylsilyl)ethynyl]benzene 96%	1g	32.80	2021-05-24
TRC	B589353-10mg	1,3-Bis[(trimethylsilyl)ethynyl]benzene	38170-80-8		10mg	$ 50.00	2022-06-07
TRC	B589353-50mg	1,3-Bis[(trimethylsilyl)ethynyl]benzene	38170-80-8		50mg	$ 65.00	2022-06-07
TRC	B589353-100mg	1,3-Bis[(trimethylsilyl)ethynyl]benzene	38170-80-8		100mg	$ 95.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B869757-200mg	1,3-Bis[(trimethylsilyl)ethynyl]benzene	38170-80-8	98%	200mg	219.60	2021-05-17

1,3-Bis(trimethylsilyl)ethynylbenzene Production Method

1,3-Bis(trimethylsilyl)ethynylbenzene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:38170-80-8)1,3-Bis(trimethylsilyl)ethynylbenzene

Order Number:A873909

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:41

Price ($):191.0

Email:sales@amadischem.com

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